

Application Notes and Protocols for Oral Gavage of ErSO in Mice

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Introduction

ErSO is a novel small molecule activator of the unfolded protein response (UPR) that has demonstrated significant preclinical efficacy in eradicating estrogen receptor-alpha (ER α)-positive breast cancer tumors in mouse models.[1][2][3] This compound offers a promising new therapeutic avenue by selectively inducing necrosis in cancer cells that express ER α , including those with mutations that confer resistance to standard endocrine therapies.[1][3] **ErSO** has been shown to be effective when administered orally, leading to complete tumor regression in various xenograft models.[1] These application notes provide a detailed protocol for the oral gavage of **ErSO** in mice, compiled from published preclinical studies, to guide researchers in the successful in vivo evaluation of this compound.

Quantitative Data Summary

The following table summarizes the key quantitative data from preclinical studies of **ErSO** in mice.



Parameter	Value	Mouse Model	Tumor Type	Citation
Effective Oral Dose	40 mg/kg	Athymic Nude Mice	Orthotopic MCF- 7 xenograft	[1]
Dosing Frequency	Once daily or once weekly	Athymic Nude Mice	Orthotopic MCF- 7 xenograft	[1]
Maximum Tolerated Dose (MTD)	At least 150 mg/kg (single oral dose)	Mice	Not specified	[1]
Tumor Regression	>99% reduction in 21 days	Athymic Nude Mice	Orthotopic MCF- 7 xenograft	[1]
Time to Undetectable Tumors	Within 7-14 days	Athymic Nude Mice	TYS-luciferase expressing breast tumors	[1][4]
Efficacy against Metastases	Regression of lung, bone, liver, and brain metastases	Mouse models	Human breast cancer cell line xenografts	[1]
In Vitro IC50	11-43 nM	ERα-positive breast cancer cell lines	Not applicable	[3]

Experimental Protocols

Protocol 1: Preparation of ErSO for Oral Gavage

This protocol describes the preparation of an **ErSO** solution suitable for oral administration to mice. The specific vehicle for **ErSO** is not consistently detailed in the public literature; therefore, a common and generally safe vehicle for oral gavage is proposed. Researchers should perform small-scale pilot studies to ensure the compatibility and stability of **ErSO** in the chosen vehicle.

Materials:

ErSO compound



- Vehicle (e.g., corn oil, 0.5% carboxymethyl cellulose, or a solution of sweetened condensed milk)[5][6]
- Sterile microcentrifuge tubes
- Vortex mixer
- Sonicator (optional)
- Analytical balance

Procedure:

- Calculate the required amount of ErSO: Based on the desired dose (e.g., 40 mg/kg) and the body weight of the mice, calculate the total mass of ErSO needed.
- Weigh the ErSO: Accurately weigh the calculated amount of ErSO using an analytical balance.
- Prepare the vehicle: Prepare the chosen vehicle under sterile conditions.
- Dissolve/Suspend ErSO:
 - Add the weighed ErSO to a sterile microcentrifuge tube.
 - Add the appropriate volume of the vehicle to achieve the final desired concentration.
 - Vortex the mixture vigorously for 1-2 minutes to aid in dissolution or create a uniform suspension.
 - If ErSO does not readily dissolve, sonicate the mixture for 5-10 minutes.
- Ensure Homogeneity: Visually inspect the solution/suspension to ensure it is homogeneous before each administration. If it is a suspension, vortex immediately before drawing each dose.
- Storage: Store the prepared formulation according to the manufacturer's recommendations for ErSO stability. If no information is available, prepare the formulation fresh daily.



Protocol 2: Oral Gavage Procedure in Mice

This protocol outlines the standard procedure for administering **ErSO** via oral gavage to mice. It is crucial that this procedure is performed by trained p**erso**nnel to minimize stress and potential injury to the animals.[7][8][9]

Materials:

- Prepared ErSO formulation
- Appropriately sized gavage needle (e.g., 20-22 gauge, 1-1.5 inches long with a ball tip for adult mice)[7][9]
- 1 ml syringe
- Animal scale
- Personal Protective Equipment (PPE): gloves, lab coat, eye protection

Procedure:


- Weigh the mouse: Accurately weigh the mouse to determine the correct volume of ErSO formulation to administer. The maximum recommended volume for oral gavage in mice is 10 ml/kg.[7][9]
- Prepare the dose: Draw the calculated volume of the **ErSO** formulation into the syringe fitted with the gavage needle.
- Restrain the mouse:
 - Firmly grasp the mouse by the scruff of the neck to immobilize its head.
 - Position the mouse vertically, allowing its body to be supported. This helps to straighten the esophagus.[8]
- Insert the gavage needle:



- Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.[7]
- The needle should pass smoothly down the esophagus. Do not force the needle. If resistance is met, withdraw and re-insert.[9]
- Administer the dose: Once the needle is correctly positioned in the esophagus (premeasured to the approximate length of the stomach), slowly depress the syringe plunger to deliver the ErSO formulation.
- Withdraw the needle: After administration, gently and slowly withdraw the gavage needle.
- Monitor the mouse: Return the mouse to its cage and monitor it for any signs of distress,
 such as difficulty breathing, for a few minutes after the procedure.

Signaling Pathway and Experimental Workflow Diagrams ErSO Signaling Pathway






Click to download full resolution via product page

Caption: **ErSO**'s mechanism of action in $ER\alpha$ -positive cancer cells.

Experimental Workflow for In Vivo Efficacy Study





Click to download full resolution via product page

Caption: Workflow for an in vivo efficacy study of **ErSO** in mice.



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. A small molecule activator of the unfolded protein response eradicates human breast tumors in mice PMC [pmc.ncbi.nlm.nih.gov]
- 2. New approach eradicates breast cancer in mice ecancer [ecancer.org]
- 3. ErSO | UPR activator | Probechem Biochemicals [probechem.com]
- 4. youtube.com [youtube.com]
- 5. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Researchers [rodentmda.ch]
- 7. animalcare.ubc.ca [animalcare.ubc.ca]
- 8. ouv.vt.edu [ouv.vt.edu]
- 9. iacuc.wsu.edu [iacuc.wsu.edu]
- To cite this document: BenchChem. [Application Notes and Protocols for Oral Gavage of ErSO in Mice]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10828053#protocol-for-oral-gavage-of-erso-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com